(Z)-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide

• IUPAC Name: (Z)-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]but-2-enamide
• InChI: InChI=1S/C19H21N5O2/c1-3-6-17(25)20-9-10-24-18-16(11-22-24)19(26)23(13-21-18)12-15-8-5-4-7-14(15)2/h3-8,11,13H,9-10,12H2,1-2H3,(H,20,25)/b6-3-
• InChI Key: HWBPNPBOQMIBBB-UTCJRWHESA-N
• Canonical SMILES: CC=CC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3C
• Isomeric SMILES: C/C=C\C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

The compound “(Z)-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide” is related to a class of compounds that have been studied for their potential therapeutic uses. These compounds, including the one , have been disclosed in methods of treatment, such as for cancer.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrazolo[3,4-d]pyrimidin-1-yl ring system attached to a but-2-enamide moiety via an ethyl linker. Further analysis would require more specific structural data.

Future Directions

The future directions for research on this compound could involve further exploration of its therapeutic potential, particularly in the context of cancer treatment. Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.